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Introduction
BigLEN is a neuropeptide derived from the proSAAS (Proprotein Convertase Subtilisin/Kexin

type 1 Inhibitor) precursor, which has been identified as the endogenous ligand for the G

protein-coupled receptor 171 (GPR171). The BigLEN/GPR171 system is expressed in various

regions of the central nervous system and is implicated in the regulation of several

physiological processes, including feeding behavior, anxiety, pain perception, and immune

responses.[1][2][3][4] The trifluoroacetate (TFA) salt of synthetic BigLEN is a common

formulation for research use, ensuring peptide stability and solubility.

Intracerebroventricular (ICV) injection is a critical technique for investigating the central effects

of BigLEN, as it bypasses the blood-brain barrier and allows for direct administration to the

cerebrospinal fluid. These application notes provide an overview of the known functions of

centrally administered BigLEN, detailed protocols for its ICV injection in rats for feeding studies,

and a summary of its signaling pathway.

Note on Cardiovascular Effects: At present, there is a lack of published scientific literature

specifically detailing the effects of intracerebroventricular injection of BigLEN on cardiovascular

parameters such as blood pressure and heart rate in rats. The data and protocols provided

herein are based on the established roles of BigLEN in other physiological processes.
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Data Presentation
As no quantitative data on the cardiovascular effects of ICV BigLEN(rat) TFA is currently

available, this section will focus on its known biological activity and its effects on feeding

behavior.

Table 1: Biological Activity of BigLEN(rat)

Parameter Value Species Assay System Reference

GPR171

Agonism (EC50)
1.6 nM Rat

GPR171-

mediated

signaling assay

[4]

Table 2: Effects of Intracerebroventricular BigLEN on Feeding Behavior in Rodents

Study Focus Animal Model BigLEN Dose Key Findings Reference

Regulation of

Feeding
Mouse Not specified

Knockdown of

hypothalamic

GPR171 alters

food intake and

metabolism.

Neutralization of

BigLEN in

combination with

GPR171

knockdown

nearly eliminates

acute feeding in

food-deprived

mice.

[1][2]
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Protocol 1: Intracerebroventricular Cannula Implantation
in Rats
This protocol describes the stereotaxic surgical procedure for implanting a guide cannula into

the lateral ventricle of a rat for subsequent ICV injections.

Materials:

Male Wistar or Sprague-Dawley rats (250-300g)

Stereotaxic apparatus

Anesthesia system (e.g., isoflurane)

Surgical drill

Stainless steel guide cannula (e.g., 22-gauge)

Dummy cannula

Dental cement

Jeweler's screws

Surgical instruments (scalpel, forceps, etc.)

Antiseptic solution (e.g., povidone-iodine)

Analgesics and antibiotics

Warming pad

Procedure:

Anesthetize the rat using isoflurane (5% for induction, 2-3% for maintenance).

Shave the rat's head and secure it in the stereotaxic apparatus.

Apply a local anesthetic to the scalp.
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Make a midline incision on the scalp to expose the skull.

Clean the skull surface and identify the bregma.

Determine the stereotaxic coordinates for the lateral ventricle (e.g., approximately 0.8 mm

posterior to bregma, 1.5 mm lateral to the midline, and 3.5-4.0 mm ventral to the skull

surface).

Drill a small hole through the skull at the determined coordinates.

Insert 2-3 jeweler's screws into the skull to serve as anchors for the dental cement.

Slowly lower the guide cannula to the target depth.

Secure the cannula to the skull and anchor screws using dental cement.

Insert a dummy cannula into the guide cannula to prevent blockage.

Suture the scalp incision around the cannula implant.

Administer post-operative analgesics and antibiotics as per veterinary guidelines.

Allow the rat to recover for at least one week before commencing ICV injections.

Protocol 2: Intracerebroventricular Injection of
BigLEN(rat) TFA for a Feeding Study
This protocol details the procedure for ICV injection of BigLEN(rat) TFA to assess its effects on

food intake.

Materials:

Cannulated rats (from Protocol 1)

BigLEN(rat) TFA peptide

Sterile artificial cerebrospinal fluid (aCSF) or sterile saline (as vehicle)
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Microinjection pump

Injection needle (e.g., 28-gauge) connected to a syringe via PE50 tubing

Metabolic cages for monitoring food and water intake

Procedure:

Preparation of BigLEN Solution:

Reconstitute the lyophilized BigLEN(rat) TFA in sterile aCSF or saline to the desired stock

concentration.

Prepare serial dilutions to obtain the final injection concentrations. A dose-response study

is recommended.

Injection Procedure:

Handle the rats gently to minimize stress.

Remove the dummy cannula from the guide cannula.

Connect the injection needle to the syringe and microinjection pump. Ensure there are no

air bubbles in the tubing.

Insert the injection needle into the guide cannula, ensuring it extends slightly beyond the

tip of the guide cannula to reach the ventricle.

Infuse the desired volume of BigLEN solution or vehicle (typically 1-5 µL) over a period of

1-2 minutes to avoid a sudden increase in intracranial pressure.

Leave the injection needle in place for an additional minute to allow for diffusion and

prevent backflow.

Slowly withdraw the injection needle and replace the dummy cannula.

Behavioral Observation and Data Collection:
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Place the rat in a metabolic cage with pre-weighed food and water.

Monitor and record food intake, water intake, and body weight at regular intervals (e.g., 1,

2, 4, 8, and 24 hours post-injection).

Observe the animals for any other behavioral changes.
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Caption: BigLEN binding to GPR171 activates Gαi/o, inhibiting adenylyl cyclase and

modulating ERK1/2.

Experimental Workflow for ICV Injection Study in Rats
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Caption: Workflow for an intracerebroventricular (ICV) injection study in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10788187?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791715/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791715/
https://scholars.duke.edu/publication/963102
https://scholars.duke.edu/publication/963102
https://pubmed.ncbi.nlm.nih.gov/34615877/
https://pubmed.ncbi.nlm.nih.gov/34615877/
https://www.medchemexpress.com/Targets/GPR171.html
https://www.benchchem.com/product/b10788187#intracerebroventricular-injection-of-biglen-rat-tfa
https://www.benchchem.com/product/b10788187#intracerebroventricular-injection-of-biglen-rat-tfa
https://www.benchchem.com/product/b10788187#intracerebroventricular-injection-of-biglen-rat-tfa
https://www.benchchem.com/product/b10788187#intracerebroventricular-injection-of-biglen-rat-tfa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10788187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

